Cas no 1177279-96-7 (N-(piperidin-4-yl)pyridine-2-carboxamide dihydrochloride)

• Product Name: N-(piperidin-4-yl)pyridine-2-carboxamide dihydrochloride
• CAS No: 1177279-96-7
• MF: C₁₁H₁₇Cl₂N₃O
• MW: 278.178180456162
• CID: 4575211
• PubChem ID: 42941945
• Update Time: 2025-05-20

N-(piperidin-4-yl)pyridine-2-carboxamide dihydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(Piperidin-4-yl)picolinamide dihydrochloride
• N-piperidin-4-ylpyridine-2-carboxamide dihydrochloride
• N-piperidin-4-ylpyridine-2-carboxamide;dihydrochloride
• N-(piperidin-4-yl)pyridine-2-carboxamide dihydrochloride
• EN300-40283
• Z415636696
• 1177279-96-7
• J-003658
• CS-0248569
• N-(Piperidin-4-yl)picolinamidedihydrochloride
• KS-5884
• AKOS026671527

• MDL： MFCD11505575
• Inchi： 1S/C11H15N3O.2ClH/c15-11(10-3-1-2-6-13-10)14-9-4-7-12-8-5-9;;/h1-3,6,9,12H,4-5,7-8H2,(H,14,15);2*1H
• InChI Key： FPHGQKWTHSSBHK-UHFFFAOYSA-N
• SMILES： Cl.Cl.O=C(C1C=CC=CN=1)NC1CCNCC1

Computed Properties

• Exact Mass: 277.0748676g/mol
• Monoisotopic Mass: 277.0748676g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54

N-(piperidin-4-yl)pyridine-2-carboxamide dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on N-(piperidin-4-yl)pyridine-2-carboxamide dihydrochloride

Comprehensive Overview of N-(piperidin-4-yl)pyridine-2-carboxamide dihydrochloride (CAS No. 1177279-96-7)

N-(piperidin-4-yl)pyridine-2-carboxamide dihydrochloride (CAS No. 1177279-96-7) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, belongs to the class of piperidine derivatives, which are widely explored for their potential therapeutic applications. The dihydrochloride salt form enhances its solubility and stability, making it a preferred choice for laboratory and industrial use.

The molecular structure of N-(piperidin-4-yl)pyridine-2-carboxamide dihydrochloride features a pyridine-2-carboxamide moiety linked to a piperidin-4-yl group, which is protonated to form the dihydrochloride salt. This structural configuration is pivotal for its interactions with biological targets, particularly in the context of enzyme inhibition and receptor modulation. Researchers have highlighted its potential in studying central nervous system (CNS) disorders, given the prevalence of piperidine scaffolds in neuroactive compounds.

In recent years, the demand for high-purity research chemicals like N-(piperidin-4-yl)pyridine-2-carboxamide dihydrochloride has surged, driven by advancements in drug discovery and medicinal chemistry. This compound is frequently cited in patents and academic publications focusing on kinase inhibitors and GPCR-targeted therapies, aligning with the growing interest in personalized medicine. Its CAS No. 1177279-96-7 serves as a unique identifier, ensuring accurate referencing in global databases.

One of the most searched questions related to this compound is: "What are the applications of N-(piperidin-4-yl)pyridine-2-carboxamide dihydrochloride in drug development?" Studies suggest its utility as a building block for synthesizing more complex molecules, particularly those targeting inflammatory pathways and neurodegenerative diseases. Its piperidine core is a common motif in FDA-approved drugs, underscoring its relevance in modern pharmacology.

From a synthetic chemistry perspective, the preparation of N-(piperidin-4-yl)pyridine-2-carboxamide dihydrochloride involves multi-step organic reactions, including amide coupling and salt formation. Researchers emphasize the importance of chromatographic purification to achieve the desired purity levels, as impurities can skew experimental outcomes. The compound's HPLC and NMR spectra are often shared in supplementary data to validate its identity.

Another trending topic is the safety and handling of research compounds like CAS No. 1177279-96-7. While it is not classified as hazardous under standard guidelines, proper laboratory practices—such as the use of gloves and ventilation—are recommended. This aligns with the broader scientific community's focus on sustainable and safe research methodologies.

In summary, N-(piperidin-4-yl)pyridine-2-carboxamide dihydrochloride (CAS No. 1177279-96-7) represents a versatile tool for researchers exploring bioactive small molecules. Its structural features and pharmacophoric properties make it a valuable asset in the quest for novel therapeutics, particularly in areas like oncology and neurology. As the scientific community continues to unravel its potential, this compound is poised to remain a focal point in cutting-edge research.